Cas no 4218-94-4 (4-chloro-2,3,5,6-tetrafluoroaniline)

• Product Name: 4-chloro-2,3,5,6-tetrafluoroaniline
• CAS No: 4218-94-4
• MF: C₆H₂ClF₄N
• MW: 199.5333943367
• MDL: MFCD20691003
• CID: 1516832
• PubChem ID: 12589774
• Update Time: 2025-11-02

4-chloro-2,3,5,6-tetrafluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2,3,5,6-tetrafluoro-
• 4-chloro-2,3,5,6-tetrafluoroaniline
• CS-0225309
• EN300-123404
• (4chloro2,3,5,6tetrafluorophenyl)amine
• AKOS040766549
• 4218-94-4
• ALBB-033834
• (4-chloro-2,3,5,6-tetrafluorophenyl)amine
• SCHEMBL5542126

• MDL： MFCD20691003
• Inchi： 1S/C6H2ClF4N/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H2
• InChI Key： KNRIBPGPMVZBDZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1F)F)N)F)F

Computed Properties

• Exact Mass: 198.98126
• Monoisotopic Mass: 198.9811894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 4-chloro-2,3,5,6-tetrafluoroaniline

Comprehensive Overview of 4-Chloro-2,3,5,6-tetrafluoroaniline (CAS No. 4218-94-4): Properties, Applications, and Industry Trends

4-Chloro-2,3,5,6-tetrafluoroaniline (CAS No. 4218-94-4) is a fluorinated aromatic amine derivative with significant relevance in specialty chemical synthesis. This compound, characterized by its unique halogen-substituted aniline structure, has garnered attention in pharmaceutical intermediates, agrochemical formulations, and advanced material science due to its electron-withdrawing properties and stability under harsh conditions. The presence of both chlorine and fluorine atoms in its molecular framework enhances its reactivity in nucleophilic substitution reactions, making it a versatile building block for high-performance polymers and active pharmaceutical ingredients (APIs).

Recent trends in sustainable chemistry have amplified interest in fluorinated anilines like 4-chloro-2,3,5,6-tetrafluoroaniline. Researchers are exploring its role in green synthesis protocols, such as photoredox catalysis and solvent-free reactions, to minimize environmental impact. A surge in patent filings related to CAS 4218-94-4 reflects its growing utility in OLED materials and liquid crystal displays (LCDs), where its thermal stability and electron transport properties are critical. Industry reports highlight a 12% annual growth in demand for such multifunctional fluorochemicals, driven by advancements in electronics and renewable energy technologies.

From a synthetic perspective, 4-chloro-2,3,5,6-tetrafluoroaniline serves as a precursor for heterocyclic compounds like benzimidazoles and triazoles, which are pivotal in drug discovery. Its meta-directing effects in electrophilic aromatic substitution reactions enable precise functionalization, addressing the pharmaceutical industry’s need for targeted molecular modifications. Analytical studies using GC-MS and NMR spectroscopy confirm its high purity (>98%), a key requirement for regulatory compliance in Good Manufacturing Practice (GMP) applications.

Environmental and safety considerations for CAS 4218-94-4 align with global REACH and EPA guidelines. While not classified as hazardous under standard protocols, proper handling with PPE (e.g., nitrile gloves, fume hoods) is recommended due to its potential irritant properties. Innovations in closed-loop manufacturing processes have reduced waste generation during its production, resonating with the circular economy principles emphasized in the European Green Deal.

Market analysts project that the Asia-Pacific region will dominate the supply chain for 4-chloro-2,3,5,6-tetrafluoroaniline, owing to robust infrastructure for fine chemical manufacturing in China and India. Frequently searched queries include "synthetic routes for 4218-94-4" and "4-chloro-2,3,5,6-tetrafluoroaniline suppliers," reflecting commercial and R&D interests. The compound’s compatibility with continuous flow chemistry systems further positions it as a candidate for Industry 4.0-driven production scaling.

In conclusion, 4-chloro-2,3,5,6-tetrafluoroaniline exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its applications span from bioconjugation techniques in proteomics to dielectric materials for 5G technology, underscoring its multidisciplinary importance. As regulatory frameworks evolve toward safer chemical design, this compound’s low bioaccumulation potential and high synthetic yield will likely sustain its prominence in industrial and academic research.